N-(3-cyclopropyl-1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)acetamide

• IUPAC Name: N-[5-cyclopropyl-2-(4-ethyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]acetamide
• InChI: InChI=1S/C24H27N5O4/c1-4-16-10-20(30)27-23(25-16)29-19(11-17(28-29)14-8-9-14)26-21(31)13-32-18-7-5-6-15-12-24(2,3)33-22(15)18/h5-7,10-11,14H,4,8-9,12-13H2,1-3H3,(H,26,31)(H,25,27,30)
• InChI Key: UTFZIKHASICZHN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C3CC3)NC(=O)COC4=CC=CC5=C4OC(C5)(C)C
• Molecular Formula: C24H27N5O4
• Molecular Weight: 449.5 g/mol

Description

N-(3-cyclopropyl-1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)acetamide is a useful research compound. Its molecular formula is C24H27N5O4 and its molecular weight is 449.511. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Potential

• Insecticidal and Antibacterial Applications : The synthesis of pyrimidine linked pyrazole heterocyclic compounds demonstrates the versatility of similar compounds in producing potential insecticidal and antimicrobial agents. Such compounds are prepared via microwave irradiative cyclocondensation, showing efficacy against Pseudococcidae insects and selected microorganisms (Deohate & Palaspagar, 2020).

• Anticancer Activity : Novel derivatives, particularly pyrazolo[3,4-d]pyrimidin-4-one derivatives, have been synthesized and shown to exhibit antitumor activity. This includes the evaluation of these compounds against human breast adenocarcinoma cell lines, highlighting the compound's potential as an anticancer agent (Abdellatif et al., 2014).

• Neuroinflammation Imaging : Pyrazolo[1,5-a]pyrimidines, closely related to the compound of interest, have been developed for binding to the translocator protein 18 kDa (TSPO). These compounds are recognized as early biomarkers of neuroinflammatory processes and have been evaluated through in vitro and in vivo studies, including positron emission tomography (PET) imaging for neuroinflammation (Damont et al., 2015).